Cas no 2228230-62-2 (2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol)

• Product Name: 2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol
• CAS No: 2228230-62-2
• MF: C₉H₁₀F₂O₃
• MW: 204.170710086823
• CID: 6568235
• PubChem ID: 165710495
• Update Time: 2025-05-21

2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol
• EN300-1973177
• 2228230-62-2

• Inchi： 1S/C9H10F2O3/c10-9(11,3-4-12)7-5-6(13)1-2-8(7)14/h1-2,5,12-14H,3-4H2
• InChI Key： BNQLKWDVLZWODE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1O)O)(CCO)F

Computed Properties

• Exact Mass: 204.05980050g/mol
• Monoisotopic Mass: 204.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.7Ų

Additional information on 2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol

Comprehensive Guide to 2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol (CAS No. 2228230-62-2): Properties, Applications, and Market Insights

2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol (CAS No. 2228230-62-2) is a fluorinated aromatic compound with significant potential in pharmaceutical and material science applications. This difluorinated benzene derivative combines unique chemical properties, making it valuable for researchers and industries exploring novel synthetic pathways. The compound's structure features a hydroxypropyl side chain with difluoro substitution, enhancing its reactivity and solubility in polar solvents.

The growing interest in fluorinated organic compounds has positioned 2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol as a key intermediate in drug discovery. Recent studies highlight its role in developing targeted therapies, particularly in oncology and neurology. Researchers are investigating its potential as a building block for small-molecule inhibitors, leveraging the electron-withdrawing effects of fluorine atoms to modulate bioactivity. The compound's benzene-1,4-diol core also contributes to antioxidant properties, aligning with current trends in neuroprotective agent development.

From a synthetic chemistry perspective, CAS 2228230-62-2 demonstrates remarkable versatility. Its 1,4-dihydroxybenzene moiety allows for selective functionalization, while the difluoro-hydroxypropyl group introduces steric and electronic effects that influence reaction outcomes. This dual functionality makes it particularly useful in cross-coupling reactions and click chemistry applications—two areas experiencing rapid growth in medicinal chemistry and materials science.

The material science sector has shown increasing demand for fluorinated benzene derivatives like 2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol. These compounds contribute to developing advanced polymeric materials with enhanced thermal stability and dielectric properties. In electronics, fluorinated aromatics are crucial for organic semiconductors and OLED materials, where the compound's ability to modify electron transport properties is highly valued. The global push toward flexible electronics and energy-efficient displays further amplifies its commercial relevance.

Environmental considerations surrounding fluorinated compounds have prompted extensive research into the biodegradability and ecological impact of 2228230-62-2. Modern synthetic approaches emphasize green chemistry principles in its production, addressing concerns about persistent organic pollutants. The compound's relatively low bioaccumulation potential compared to perfluorinated substances makes it an attractive option for sustainable chemical design.

Analytical characterization of 2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol typically involves HPLC-MS and NMR spectroscopy, with particular attention to the 19F NMR signals that confirm the difluoro substitution pattern. Recent advancements in analytical chemistry have improved detection limits for such compounds, supporting quality control in pharmaceutical manufacturing. The compound's chromatographic behavior has been extensively studied to optimize purification protocols for industrial-scale production.

Market analysis indicates steady growth for fluorinated pharmaceutical intermediates, with CAS 2228230-62-2 positioned as a specialty chemical. The compound's pricing reflects its high purity requirements and the complex synthesis involving fluorination reactions. Supply chain dynamics for such fine chemicals remain sensitive to raw material availability, particularly fluorine sources, driving innovation in alternative fluorination methodologies.

Future research directions for 2-(1,1-difluoro-3-hydroxypropyl)benzene-1,4-diol include exploration of its bioconjugation potential and applications in proteolysis-targeting chimeras (PROTACs). The compound's ability to serve as a spacer group in bifunctional molecules is being investigated for next-generation therapeutic modalities. Additionally, its photophysical properties are being examined for potential use in fluorescent probes and bioimaging agents.

Regulatory aspects of 2228230-62-2 follow standard guidelines for research chemicals, with particular attention to proper handling of fluorinated substances. While not classified as hazardous under current regulations, appropriate laboratory safety protocols are recommended when working with this compound. Documentation requirements include detailed material safety data sheets (MSDS) covering its physical and chemical properties.

The scientific literature contains numerous references to difluoro-hydroxypropyl benzene derivatives, with CAS 2228230-62-2 frequently appearing in patents related to kinase inhibitors and GPCR modulators. Its structural features are particularly valued in fragment-based drug discovery, where the balance between polarity and lipophilicity is crucial for drug-like properties. Recent publications demonstrate its incorporation into lead compounds with improved pharmacokinetic profiles.